Cas no 499777-22-9 (1,7-Tetrasiloxanediol, 1,1,3,3,5,7-hexamethyl-5,7-diphenyl-)

• Product Name: 1,7-Tetrasiloxanediol, 1,1,3,3,5,7-hexamethyl-5,7-diphenyl-
• CAS No: 499777-22-9
• MF: C₁₈H₃₀O₅Si₄
• MW: 438.769809246063
• CID: 1541659
• Update Time: 2024-08-23

1,7-Tetrasiloxanediol, 1,1,3,3,5,7-hexamethyl-5,7-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,7-Tetrasiloxanediol, 1,1,3,3,5,7-hexamethyl-5,7-diphenyl-

• Inchi： 1S/C18H30O5Si4/c1-24(2,19)21-25(3,4)22-27(6,18-15-11-8-12-16-18)23-26(5,20)17-13-9-7-10-14-17/h7-16,19-20H,1-6H3
• InChI Key： KHUAAEPCSOZXCK-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O)O[Si](C)(C)O[Si](C)(C1=CC=CC=C1)O[Si](C)(C1=CC=CC=C1)O

Computed Properties

• Exact Mass: 438.117

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 424.5±28.0 °C(Predicted)
• PSA: 68.15
• pka: 12.28±0.53(Predicted)